ethyl [1-({[2-(4-methoxyphenyl)ethyl]amino}carbonyl)-2-piperidinyl]acetate

• IUPAC Name: ethyl 2-[1-[2-(4-methoxyphenyl)ethylcarbamoyl]piperidin-2-yl]acetate
• InChI: InChI=1S/C19H28N2O4/c1-3-25-18(22)14-16-6-4-5-13-21(16)19(23)20-12-11-15-7-9-17(24-2)10-8-15/h7-10,16H,3-6,11-14H2,1-2H3,(H,20,23)
• InChI Key: RQUIJWZAADTRAD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1CCCCN1C(=O)NCCC2=CC=C(C=C2)OC
• Molecular Formula: C19H28N2O4
• Molecular Weight: 348.4 g/mol

Description

Ethyl [1-({[2-(4-methoxyphenyl)ethyl]amino}carbonyl)-2-piperidinyl]acetate is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is a piperidine-based derivative that has been synthesized through a multi-step process.

Mechanism of Action

The exact mechanism of action of ethyl [1-({[2-(4-methoxyphenyl)ethyl]amino}carbonyl)-2-piperidinyl]acetate is not fully understood. However, it is believed to act as a dopamine agonist and a cholinesterase inhibitor, which may contribute to its therapeutic effects in neurological disorders.
Biochemical and Physiological Effects:
Ethyl [1-({[2-(4-methoxyphenyl)ethyl]amino}carbonyl)-2-piperidinyl]acetate has been shown to increase dopamine release and inhibit acetylcholinesterase activity in the brain. These effects may contribute to its potential therapeutic benefits in neurological disorders. Additionally, this compound has been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl [1-({[2-(4-methoxyphenyl)ethyl]amino}carbonyl)-2-piperidinyl]acetate in lab experiments is its potential therapeutic applications in neurological disorders. However, one limitation is the lack of understanding of its exact mechanism of action, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for the research of ethyl [1-({[2-(4-methoxyphenyl)ethyl]amino}carbonyl)-2-piperidinyl]acetate. One direction is to further investigate its potential therapeutic applications in neurological disorders and to elucidate its exact mechanism of action. Another direction is to explore its anti-inflammatory and analgesic effects and its potential applications in pain management. Additionally, further studies could investigate the safety and toxicity of this compound in animal models and humans.

Synthesis Methods

The synthesis of ethyl [1-({[2-(4-methoxyphenyl)ethyl]amino}carbonyl)-2-piperidinyl]acetate involves several steps. The first step involves the protection of the amine group of piperidine with a Boc (tert-butyloxycarbonyl) group. The second step involves the reaction of the protected piperidine with 4-methoxyphenylethylamine to form the corresponding amide. The third step involves the removal of the Boc group and the reaction of the resulting amine with ethyl chloroacetate to form the final product.

Scientific Research Applications

Ethyl [1-({[2-(4-methoxyphenyl)ethyl]amino}carbonyl)-2-piperidinyl]acetate has been investigated for its potential therapeutic applications in various scientific research fields. This compound has shown promising results in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. It has also been studied for its anti-inflammatory and analgesic effects.